Cas no 953250-90-3 (N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide)

• Product Name: N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide
• CAS No: 953250-90-3
• MF: C₁₉H₁₃ClN₂O₃
• MW: 352.77112364769
• CID: 5871891
• Update Time: 2025-06-11

N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, N-[[5-(4-chlorophenyl)-3-isoxazolyl]methyl]-
• N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H13ClN2O3/c20-14-7-5-12(6-8-14)17-10-15(22-25-17)11-21-19(23)18-9-13-3-1-2-4-16(13)24-18/h1-10H,11H2,(H,21,23)
• InChI Key： YARBEYDLIAWSCU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NCC1C=C(C2=CC=C(Cl)C=C2)ON=1)=O

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 621.9±55.0 °C(Predicted)
• pka: 12.32±0.46(Predicted)

Additional information on N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide

Comprehensive Overview of N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 953250-90-3)

N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 953250-90-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzofuran carboxamides, which are known for their diverse biological activities. The presence of a chlorophenyl group and an oxazole ring in its structure enhances its reactivity and makes it a valuable candidate for drug discovery and development.

Researchers have shown increasing interest in N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide due to its potential role in modulating specific biological pathways. The compound's molecular formula and weight, along with its precise CAS registry number (953250-90-3), make it easily identifiable in chemical databases. Its synthesis involves multi-step organic reactions, often starting from benzofuran-2-carboxylic acid derivatives and incorporating the oxazole moiety through strategic coupling reactions.

In recent years, the scientific community has explored the pharmacological properties of this compound, particularly its interactions with enzymes and receptors. The chlorophenyl-oxazole segment is believed to contribute to its binding affinity, while the benzofuran carboxamide backbone provides stability and solubility. These characteristics are critical for its potential use in medicinal chemistry and drug design, aligning with current trends in personalized medicine and targeted therapies.

The compound's physicochemical properties, such as melting point, solubility, and stability, have been studied to ensure its suitability for various applications. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and validate its purity. These methods are essential for quality control in research and industrial settings, where reproducibility is paramount.

One of the trending topics in the context of N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide is its potential role in addressing unmet medical needs. For instance, researchers are investigating its efficacy in modulating specific protein-protein interactions, a hot topic in drug discovery. Additionally, its structural similarity to other bioactive molecules has sparked interest in its potential as a lead compound for developing new therapeutics.

From an industrial perspective, the scalable synthesis of CAS No. 953250-90-3 is a subject of ongoing optimization. Green chemistry principles, such as reducing solvent waste and improving atom economy, are being applied to enhance the sustainability of its production. This aligns with the growing demand for environmentally friendly synthetic methods in the pharmaceutical industry.

In summary, N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide represents a promising compound with broad applicability in scientific research. Its unique structure, combined with its potential biological activities, makes it a subject of continuous exploration. As advancements in computational chemistry and high-throughput screening accelerate, the compound's full potential may soon be unlocked, offering new opportunities for innovation in life sciences.